Cas no 1316220-30-0 (2-Chloro-4-(2-(1-(methylsulfonyl)piperidin-2-yl)ethyl)pyridine)

• Product Name: 2-Chloro-4-(2-(1-(methylsulfonyl)piperidin-2-yl)ethyl)pyridine
• CAS No: 1316220-30-0
• MF: C₁₃H₁₉ClN₂O₂S
• MW: 302.820161104202
• MDL: MFCD19691548
• CID: 4694186
• Update Time: 2025-11-06

2-Chloro-4-(2-(1-(methylsulfonyl)piperidin-2-yl)ethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(2-(1-(methylsulfonyl)piperidin-2-yl)ethyl)pyridine
• 2-Chloro-4-[2-(1-methanesulfonyl-piperidin-2-yl)-ethyl]-pyridine
• 2-chloro-4-[2-(1-methanesulfonylpiperidin-2-yl)ethyl]pyridine

• MDL： MFCD19691548
• Inchi： 1S/C13H19ClN2O2S/c1-19(17,18)16-9-3-2-4-12(16)6-5-11-7-8-15-13(14)10-11/h7-8,10,12H,2-6,9H2,1H3
• InChI Key： IRLLCLQGEFVVES-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)CCC1CCCCN1S(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 383
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives

Additional information on 2-Chloro-4-(2-(1-(methylsulfonyl)piperidin-2-yl)ethyl)pyridine

Research Brief on 2-Chloro-4-(2-(1-(methylsulfonyl)piperidin-2-yl)ethyl)pyridine (CAS: 1316220-30-0)

2-Chloro-4-(2-(1-(methylsulfonyl)piperidin-2-yl)ethyl)pyridine (CAS: 1316220-30-0) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. The presence of both a piperidine ring and a sulfonyl group in its structure suggests potential interactions with biological targets, making it a subject of intense investigation.

Recent studies have focused on the synthesis and optimization of 2-Chloro-4-(2-(1-(methylsulfonyl)piperidin-2-yl)ethyl)pyridine to enhance its pharmacological properties. Researchers have employed advanced synthetic methodologies, including multi-step organic synthesis and computational modeling, to improve the compound's yield, purity, and bioactivity. Preliminary results indicate that this compound exhibits high selectivity and potency against specific kinase targets, which are often implicated in cancer and inflammatory diseases.

In vitro and in vivo studies have further elucidated the mechanistic pathways through which 2-Chloro-4-(2-(1-(methylsulfonyl)piperidin-2-yl)ethyl)pyridine exerts its effects. For instance, it has been shown to inhibit the phosphorylation of key signaling proteins, thereby disrupting aberrant cellular proliferation and survival pathways. These findings are particularly relevant for the development of next-generation therapeutics for conditions such as non-small cell lung cancer (NSCLC) and rheumatoid arthritis, where kinase dysregulation plays a critical role.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical optimization. Recent efforts have also explored the use of prodrug strategies and nanoparticle-based delivery systems to overcome these limitations, with some success in improving the compound's pharmacokinetic profile.

In conclusion, 2-Chloro-4-(2-(1-(methylsulfonyl)piperidin-2-yl)ethyl)pyridine represents a compelling candidate for further development in the pharmaceutical industry. Its unique chemical structure and promising biological activity make it a valuable addition to the growing arsenal of targeted therapies. Future research should focus on advancing this compound through the drug development pipeline, with an emphasis on addressing current limitations and expanding its therapeutic potential.